(R)-1-(1H-Imidazol-4-yl)propan-2-amine dihydrochloride

• IUPAC Name: (2R)-1-(1H-imidazol-5-yl)propan-2-amine;dihydrochloride
• InChI: InChI=1S/C6H11N3.2ClH/c1-5(7)2-6-3-8-4-9-6;;/h3-5H,2,7H2,1H3,(H,8,9);2*1H/t5-;;/m1../s1
• InChI Key: IZHCNQFUWDFPCW-ZJIMSODOSA-N
• Canonical SMILES: CC(CC1=CN=CN1)N.Cl.Cl
• Isomeric SMILES: C[C@H](CC1=CN=CN1)N.Cl.Cl
• Molecular Formula: C6H13Cl2N3
• DSSTOX Substance ID: DTXSID70873405
• Molecular Weight: 198.09 g/mol
• CAS RN: 75614-89-0

Description

R-(−)-α-Methylhistamine is a histamine H3 receptor agonist with diverse biological activities. It inhibits the release of histamine induced by antidromic electrical stimulation of the sciatic nerve in rats when administered at doses ranging from 0.25 to 2 mg/kg, an effect that can be reversed by the selective histamine H3 receptor antagonist thioperamide. R-(−)-α-Methylhistamine (0.5-50 nmol) inhibits gastric acid secretion in rats when administered intracerebroventricularly but not intravenously. It reduces isolation-induced vocalizations and aggressive behavior in a resident-intruder test in guinea pig pups and mice, respectively. R-(−)-α-Methylhistamine (30 mg/kg) decreases freezing time in a conditioned fear stress test in rats. It also acts synergistically with fentanyl to reduce nociception and plasma extravasation in a mouse model of chronic inflammation induced by complete Freund's adjuvant.
R(-)-alpha-Methylhistamine 2HCl is a potent, selective H3 histamine receptor agonist, crossing the blood-brain barrier and inhibiting histamine synthesis and release.

Scientific Research Applications

Imidazole Compounds in Cancer Research

Imidazole derivatives have been investigated for their potential roles in cancer research. For instance, carcinogenic heterocyclic amines like 2-amino-6-methyldipyrido[1,2-a:3',2'-d]imidazole and 2-aminodipyrido[1,2-a:3',2'-d]imidazole have been studied for their accumulation in human plasma and their removal via kidney excretion pathways, highlighting the importance of understanding carcinogen metabolism and excretion in cancer prevention and treatment (Manabe et al., 1987).

Imidazole Derivatives and Immunomodulation

Imidazole compounds have been examined for their immunomodulatory effects. For example, imiquimod, an imidazoquinolin amine, has been explored for its ability to modify immune responses, demonstrating potential in treating viral warts and possibly indicating broader applications in immunotherapy and the treatment of other diseases through modulation of the immune system (Cutler et al., 2000).

Imidazole-Based Compounds in Metabolic Disease Research

Research has identified imidazole propionate, a microbially produced metabolite, as a factor that may contribute to insulin signaling impairments associated with type 2 diabetes. This highlights the role of imidazole derivatives in studying the gut microbiota's impact on metabolic diseases and the potential for targeting such metabolites in treatment strategies (Koh et al., 2018).

Heterocyclic Amines in Dietary Cancer Risk Assessment

The presence and effects of heterocyclic amines, including imidazole derivatives, in the diet have been studied in relation to cancer risk. Research involving the quantification of these compounds in human urine following meat consumption provides insight into human exposure levels and potential risks, aiding in the evaluation of dietary contributions to cancer risk (Ushiyama et al., 1991).